Boc-2-amino-5-iodobenzoic acid

• IUPAC Name: 5-iodo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C12H14INO4/c1-12(2,3)18-11(17)14-9-5-4-7(13)6-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: NZVOASTYHQSAJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=C1)I)C(=O)O
• Molecular Formula: C12H14INO4
• DSSTOX Substance ID: DTXSID20622864
• Molecular Weight: 363.15 g/mol
• CAS No.: 445479-86-7

Description

Boc-2-amino-5-iodobenzoic acid is a useful research compound. Its molecular formula is C12H14INO4 and its molecular weight is 363.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Boc-2-amino-5-iodobenzoic acid is a complex molecule that is used in various biochemical applications. It’s known that the boc group is commonly used as a protecting group for amines in organic synthesis .

Mode of Action

The Boc group in this compound serves as a protecting group for the amine functional group. It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

Biochemical Pathways

The compound plays a crucial role in peptide synthesis, where it is used to protect amine groups during the synthesis process .

Result of Action

The primary result of the action of this compound is the protection of amine groups during peptide synthesis. This allows for the successful synthesis of peptides without unwanted side reactions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Boc group can be removed under acidic conditions . Therefore, the pH of the environment can significantly impact the stability and efficacy of this compound. Additionally, temperature and solvent can also affect the compound’s stability and reactivity .

Safety and Hazards

Boc-2-amino-5-iodobenzoic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Boc-2-amino-5-iodobenzoic acid is used in proteomics research. Its future directions could involve further exploration in this field.

Relevant Papers There are several papers related to this compound and its precursor, 2-Amino-5-iodobenzoic acid. These papers discuss various aspects of these compounds, including their synthesis, properties, and applications.

Biochemical Analysis

Biochemical Properties

Boc-2-amino-5-iodobenzoic acid plays a crucial role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes and proteins, facilitating the formation of peptide bonds. The compound’s structure allows it to act as a substrate for enzymes involved in peptide synthesis, such as peptidyl transferases. These interactions are essential for the formation of complex protein structures and the regulation of biochemical pathways .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the function of cells by modulating the activity of specific enzymes and proteins. For instance, the compound can alter the phosphorylation status of proteins involved in signaling pathways, thereby affecting gene expression and cellular responses to external stimuli .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins. These interactions result in the modulation of various cellular processes, including metabolism and cell growth .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions, but its activity may decrease over time due to degradation. Long-term exposure to the compound can lead to alterations in cellular metabolism and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant changes in enzyme activity and gene expression. Toxic or adverse effects have been observed at high doses, including disruptions in cellular metabolism and potential toxicity to specific cell types .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. The compound can influence the levels of metabolites by modulating the activity of enzymes involved in metabolic reactions. These interactions are essential for maintaining cellular homeostasis and regulating energy production .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The transport and distribution of this compound are crucial for its biological activity and its effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, where it exerts its activity. These localization patterns are essential for the compound’s function and its interactions with other biomolecules .